Cas no 497883-04-2 (1H-Indole-2-carboxylic acid, 1-decyl-)

1H-Indole-2-carboxylic acid, 1-decyl- structure
497883-04-2 structure
Product Name:1H-Indole-2-carboxylic acid, 1-decyl-
CAS No:497883-04-2
MF:C19H27NO2
MW:301.423185586929
CID:1534841
Update Time:2024-08-24

1H-Indole-2-carboxylic acid, 1-decyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 1-decyl-
    • Inchi: 1S/C19H27NO2/c1-2-3-4-5-6-7-8-11-14-20-17-13-10-9-12-16(17)15-18(20)19(21)22/h9-10,12-13,15H,2-8,11,14H2,1H3,(H,21,22)
    • InChI Key: ATKWMUXIJDAEQY-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCCCC)C2=C(C=CC=C2)C=C1C(O)=O

Computed Properties

  • Exact Mass: 301.20431

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 472.9±18.0 °C(Predicted)
  • PSA: 42.23
  • pka: 4.63±0.30(Predicted)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.